N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine

• Molecular Formula: C20H25FN2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-benzyl-1-[(2-fluorophenyl)methyl]-N-methylpiperidin-4-amine
• InChI: InChI=1S/C20H25FN2/c1-22(15-17-7-3-2-4-8-17)19-11-13-23(14-12-19)16-18-9-5-6-10-20(18)21/h2-10,19H,11-16H2,1H3
• InChI Key: RCWAKIQPMREWDY-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C2CCN(CC2)CC3=CC=CC=C3F

Description

N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine is a chemical compound that belongs to the class of piperidine derivatives. It is commonly referred to as 2-FDCK or 2-Fluorodeschloroketamine. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and forensic toxicology.

Scientific Research Applications

N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine has been studied extensively for its potential applications in medicinal chemistry. It has been shown to exhibit anesthetic and analgesic properties, making it a potential candidate for the development of novel pain management drugs. Additionally, this compound has been studied for its potential therapeutic effects in the treatment of depression, anxiety, and other psychiatric disorders.
In neuroscience, N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine has been used as a research tool to investigate the mechanisms of action of ketamine and other NMDA receptor antagonists. It has been shown to exhibit similar effects to ketamine, including antidepressant and analgesic effects.
In forensic toxicology, N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine has been identified as a new psychoactive substance and has been detected in various drug seizures. Its identification and quantification in biological samples can provide valuable information for the interpretation of drug-related deaths and drug abuse.

Mechanism of Action

N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine is a non-competitive NMDA receptor antagonist that binds to the PCP site of the receptor. This binding leads to the inhibition of glutamate neurotransmission, resulting in analgesic and anesthetic effects. Additionally, this compound has been shown to exhibit antidepressant effects through the activation of AMPA receptors and the induction of synaptic plasticity.
Biochemical and Physiological Effects:
N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine has been shown to produce a range of biochemical and physiological effects, including analgesia, anesthesia, sedation, and dissociation. It has also been shown to exhibit antidepressant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine is its high potency and selectivity for NMDA receptors. This makes it a valuable research tool for investigating the mechanisms of action of NMDA receptor antagonists and their potential therapeutic applications. However, one of the limitations of this compound is its potential toxicity and adverse effects, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine. One area of focus is the development of novel pain management drugs that target NMDA receptors. Additionally, this compound has potential applications in the treatment of depression, anxiety, and other psychiatric disorders. Further studies are needed to investigate the long-term effects and safety of this compound. Finally, the identification and quantification of N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine in biological samples can provide valuable information for the detection and interpretation of drug-related deaths and drug abuse.

Synthesis Methods

The synthesis of N-benzyl-1-(2-fluorobenzyl)-N-methylpiperidin-4-amine involves the reaction of deschloroketamine with 2-fluorobenzyl chloride and benzylamine in the presence of a catalyst. This process leads to the formation of a white crystalline powder that is soluble in water and organic solvents.